Cas no 2137823-00-6 (4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid)
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-841408
- 2137823-00-6
- 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid
-
- Inchi: 1S/C12H13BrN2O2/c13-8-1-2-11-9(4-8)10(6-15-11)7(5-14)3-12(16)17/h1-2,4,6-7,15H,3,5,14H2,(H,16,17)
- InChI Key: RQGVBTRPUFROGR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)C(CN)CC(=O)O
Computed Properties
- Exact Mass: 296.01604g/mol
- Monoisotopic Mass: 296.01604g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 79.1Ų
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841408-1g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 1g |
$943.0 | 2023-09-02 | ||
| Enamine | EN300-841408-5g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 5g |
$2732.0 | 2023-09-02 | ||
| Enamine | EN300-841408-10g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 10g |
$4052.0 | 2023-09-02 | ||
| Enamine | EN300-841408-0.05g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 0.05g |
$792.0 | 2024-05-21 | |
| Enamine | EN300-841408-0.1g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 0.1g |
$829.0 | 2024-05-21 | |
| Enamine | EN300-841408-0.25g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 0.25g |
$867.0 | 2024-05-21 | |
| Enamine | EN300-841408-0.5g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 0.5g |
$905.0 | 2024-05-21 | |
| Enamine | EN300-841408-1.0g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 1.0g |
$943.0 | 2024-05-21 | |
| Enamine | EN300-841408-2.5g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 2.5g |
$1848.0 | 2024-05-21 | |
| Enamine | EN300-841408-5.0g |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid |
2137823-00-6 | 95% | 5.0g |
$2732.0 | 2024-05-21 |
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid
Introduction to 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid (CAS No. 2137823-00-6)
4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid, identified by its CAS number 2137823-00-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of an amino group, a butanoic acid moiety, and a brominated indole ring, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and therapeutic development.
The structural composition of 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid encompasses several key functional groups that contribute to its potential biological activity. The presence of the amino group (–NH₂) suggests possible interactions with biological targets such as enzymes and receptors, while the carboxylic acid group (–COOH) allows for salt formation and enhances solubility, which is crucial for pharmacokinetic considerations. The brominated indole moiety (C₈H₆BrN) is particularly noteworthy, as indole derivatives are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.
In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with structural motifs derived from natural products or known bioactive scaffolds. 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid fits into this category, as it combines elements of both established pharmacophores and innovative molecular design. The bromine atom in the indole ring not only enhances the compound's lipophilicity but also serves as a handle for further chemical modifications, enabling the synthesis of analogues with tailored biological profiles.
One of the most compelling aspects of 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid is its potential application in modulating signaling pathways associated with diseases. For instance, indole derivatives have been extensively studied for their role in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. Additionally, the amino and carboxylic acid functionalities provide opportunities for covalent bonding with target proteins, leading to the development of irreversible inhibitors—a strategy that has shown promise in overcoming drug resistance.
The synthesis of 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the butanoic acid backbone, followed by bromination of the indole ring and subsequent coupling to introduce the amino group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications, ensuring that the desired functional groups are incorporated at specific positions on the molecule.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid. Molecular modeling studies can predict binding affinities and interactions with potential biological targets, allowing researchers to prioritize candidates for experimental validation. These computational approaches not only save time but also provide insights into the structural features that contribute to biological activity, guiding the design of next-generation analogues.
The pharmacological evaluation of 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that this compound exhibits moderate potency against certain cancer cell lines, likely due to its ability to disrupt microtubule formation or inhibit key enzymes involved in tumor progression. Moreover, its interaction with inflammatory pathways has been explored, indicating potential therapeutic benefits in conditions such as rheumatoid arthritis or chronic inflammation.
In conclusion, 4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid (CAS No. 2137823-00-6) represents a significant advancement in medicinal chemistry research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs across various therapeutic areas.
2137823-00-6 (4-amino-3-(5-bromo-1H-indol-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)